Cas no 95274-63-8 (6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one)

• Product Name: 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one
• CAS No: 95274-63-8
• MF: C₁₁H₈F₃NO₄
• MW: 275.180733680725
• CID: 1081859
• PubChem ID: 71748526
• Update Time: 2025-05-20

6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one
• 6,7-dimethoxy-2-(trifluoromethyl)-3,1-benzoxazin-4-one
• 95274-63-8
• DTXSID50857622
• 6,7-Dimethoxy-2-(trifluoromethyl)-4H-3,1-benzoxazin-4-one
• DB-350269

• Inchi： 1S/C11H8F3NO4/c1-17-7-3-5-6(4-8(7)18-2)15-10(11(12,13)14)19-9(5)16/h3-4H,1-2H3
• InChI Key： XAQBOIRVDRNMJP-UHFFFAOYSA-N
• SMILES： FC(C1=NC2C=C(C(=CC=2C(=O)O1)OC)OC)(F)F

Computed Properties

• Exact Mass: 275.04054222g/mol
• Monoisotopic Mass: 275.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• Density: 1.475
• Boiling Point: 326.779°C at 760 mmHg
• Flash Point: 151.431°C
• Refractive Index: 1.512

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one

Introduction to 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one (CAS No. 95274-63-8)

6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the chemical identifier CAS No. 95274-63-8, belongs to the class of benzo[d][1,3]oxazinones, which are heterocyclic structures known for their diverse pharmacological properties. The presence of both dimethoxy and trifluoromethyl substituents in its molecular skeleton imparts distinct electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one features a benzo[d][1,3]oxazine core, which is a fused ring system consisting of a benzene ring connected to an oxazine ring. The dimethoxy group at the 6 and 7 positions enhances the electron density of the molecule, while the trifluoromethyl group at the 2 position introduces lipophilicity and modulates metabolic stability. These structural features are critical in determining the compound's interaction with biological targets and its overall pharmacokinetic profile.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The benzo[d][1,3]oxazinone scaffold has been particularly studied for its antimicrobial, anti-inflammatory, and anticancer properties. Researchers have observed that modifications in the substituents attached to this core structure can significantly alter its biological activity. For instance, studies have shown that compounds with electron-donating groups like dimethoxy can enhance binding affinity to certain enzymes or receptors, whereas electron-withdrawing groups such as halogens or trifluoromethyl groups can improve metabolic stability and bioavailability.

The trifluoromethyl group is a particularly important structural feature in modern drug design due to its ability to enhance binding affinity and metabolic resistance. This group is often found in bioactive molecules and has been shown to improve the pharmacokinetic properties of drugs by reducing their susceptibility to oxidative degradation. In the context of 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one, the presence of this substituent suggests that it may exhibit enhanced stability under physiological conditions, making it a valuable candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental trials. Molecular modeling techniques have been used to study how 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one interacts with potential target proteins. These studies have revealed that the compound may have inhibitory effects on certain kinases and enzymes implicated in cancer progression. Additionally, its structural features suggest potential applications in treating inflammatory diseases by modulating immune responses.

The synthesis of 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one presents unique challenges due to its complex molecular architecture. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Researchers have employed multi-step synthetic routes involving cyclization reactions and functional group transformations to construct the desired benzo[d][1,3]oxazine core. These synthetic strategies not only provide insights into the structural rearrangements that occur during the formation of this heterocyclic system but also offer opportunities for optimizing yield and purity.

One of the most promising areas of research involving 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one is its potential as an intermediate in the development of novel therapeutics. The combination of electronic and steric effects introduced by its substituents makes it a versatile building block for designing molecules with tailored biological activities. For example, derivatives of this compound could be explored for their ability to inhibit specific enzymes or receptors involved in neurological disorders such as Alzheimer's disease or Parkinson's disease. The dimethoxy and trifluoromethyl groups provide handles for further functionalization, allowing chemists to fine-tune the pharmacological properties of these derivatives.

Evaluation of the pharmacological profile of 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one has revealed several interesting findings. Preclinical studies have demonstrated that this compound exhibits moderate cytotoxicity against certain cancer cell lines without significant toxicity toward normal cells. This selectivity is crucial for developing effective anticancer agents that minimize side effects. Additionally, preliminary investigations suggest that it may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes.

The future direction of research on 6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one will likely focus on optimizing its pharmacokinetic properties through structural modifications and exploring its potential in clinical trials. Advances in drug delivery systems may also enhance the therapeutic efficacy of this compound by improving its bioavailability and target specificity. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the full therapeutic potential of this molecule.

In conclusion,6,7-Dimethoxy-2-(trifluoromethyl)-4H-benzo[d][1,3]oxazin-4-one (CAS No. 95274-63-8) represents a structurally intriguing compound with significant promise in pharmaceutical applications. Its unique combination of electronic and steric features makes it an attractive candidate for further investigation into drug discovery and development. As research continues to uncover new therapeutic possibilities for this molecule,dimethoxy, trifluoromethyl, and other structural elements will play key roles in shaping its future as a valuable therapeutic agent.